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Compound of Interest

Compound Name: Fenobucarb-d3

Cat. No.: B12407641 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

deuterated standards, Fenobucarb-d3 is commercially available from a select number of

specialized chemical suppliers. This technical guide provides an in-depth overview of its

availability, product specifications, and a general protocol for its application as an internal

standard in analytical chemistry.

Fenobucarb-d3, the deuterated analog of the carbamate insecticide Fenobucarb, serves as an

invaluable internal standard for quantitative analysis, particularly in liquid chromatography-

mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) methods.

[1] Its use allows for the accurate quantification of Fenobucarb in various matrices by correcting

for variations during sample preparation and analysis.

Commercial Suppliers and Product Specifications
Several reputable suppliers offer Fenobucarb-d3 for research purposes. The following table

summarizes the available quantitative data from key suppliers. Researchers are advised to

request a certificate of analysis from the supplier for detailed information on purity and isotopic

enrichment.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Available
Quantitie
s

Price
(USD)

LGC

Standards

TRC-

F248609-

10MG

2662756-

72-9

C₁₂D₃H₁₄N

O₂
210.2874 10 mg $150.00

TRC-

F248609-

50MG

50 mg $1,233.00

TRC-

F248609-

100MG

100 mg $1,200.00

MedchemE

xpress

HY-

B0835S

2662756-

72-9

C₁₂H₁₄D₃N

O₂
210.29 1 mg, 5 mg

Request

Quote

HPC

Standards
689530

2662756-

72-9

C₁₂H₁₄D₃N

O₂

Not

Specified

1x1ML

(100 µg/ml

in

Acetonitrile

)

Login for

Price

Logical Workflow for Acquisition and Use of
Fenobucarb-d3
The following diagram illustrates the typical workflow for a researcher from identifying the need

for Fenobucarb-d3 to its application in a quantitative analytical experiment.
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Fenobucarb-d3 Acquisition and Use Workflow
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General Experimental Protocol for Use as an
Internal Standard
While a specific, detailed experimental protocol for Fenobucarb-d3 was not found in the public

domain, a general methodology for using a deuterated internal standard in LC-MS analysis for

pesticides is provided below. This protocol is based on established analytical practices and

should be adapted and validated by the end-user for their specific matrix and instrumentation.

Objective: To accurately quantify Fenobucarb in a given sample matrix using Fenobucarb-d3
as an internal standard.

Materials:

Fenobucarb-d3 (from a certified supplier)

Fenobucarb analytical standard

LC-MS grade solvents (e.g., acetonitrile, methanol, water)

Formic acid or ammonium formate (for mobile phase modification)

Sample matrix (e.g., water, soil extract, biological fluid)

Appropriate solid-phase extraction (SPE) cartridges (if sample cleanup is required)

Autosampler vials

Calibrated pipettes

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI)

Methodology:
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Preparation of Stock Solutions:

Fenobucarb-d3 Internal Standard (IS) Stock Solution: Accurately weigh a known amount

of Fenobucarb-d3 and dissolve it in a suitable solvent (e.g., acetonitrile) to prepare a

stock solution of a specific concentration (e.g., 100 µg/mL).

Fenobucarb Analyte Stock Solution: Similarly, prepare a stock solution of the non-labeled

Fenobucarb analytical standard.

Preparation of Working Solutions:

IS Working Solution: Dilute the IS stock solution to a concentration that will result in a

robust signal when a small volume is spiked into the samples (e.g., 1 µg/mL).

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

Fenobucarb analyte stock solution. Each calibration standard should be spiked with a

constant, known amount of the IS working solution.

Sample Preparation:

Accurately measure a known volume or weigh a known amount of the sample.

Spike the sample with the same constant, known amount of the IS working solution as

used for the calibration standards.

Perform sample extraction and cleanup as required for the specific matrix. A common

technique for pesticide analysis is the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method.[2]

LC-MS/MS Analysis:

Develop an LC method to chromatographically separate Fenobucarb from other matrix

components.

Optimize the MS/MS parameters for both Fenobucarb and Fenobucarb-d3. This involves

selecting appropriate precursor and product ions (Multiple Reaction Monitoring - MRM

transitions) and optimizing collision energies.
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Inject the prepared calibration standards and samples onto the LC-MS/MS system.

Data Analysis:

Integrate the peak areas for both the Fenobucarb analyte and the Fenobucarb-d3 internal

standard in both the calibration standards and the samples.

Create a calibration curve by plotting the ratio of the analyte peak area to the IS peak area

against the concentration of the analyte for the calibration standards.

Calculate the analyte-to-IS peak area ratio for the unknown samples and determine the

concentration of Fenobucarb using the calibration curve.

Signaling Pathways and Logical Relationships
The primary role of Fenobucarb-d3 is not in the study of signaling pathways but as a tool for

accurate quantification. The logical relationship in its use is straightforward: the deuterated

standard is assumed to behave identically to the non-deuterated analyte during extraction,

chromatography, and ionization, thus any loss or variation in the analyte signal will be mirrored

by the internal standard, allowing for a precise ratiometric measurement.
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Logic of using Fenobucarb-d3 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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